Cas no 899740-67-1 (1-{3-(4-fluorophenyl)sulfanylpropyl}-3-(pyrimidin-2-yl)urea)

• Product Name: 1-{3-(4-fluorophenyl)sulfanylpropyl}-3-(pyrimidin-2-yl)urea
• CAS No: 899740-67-1
• MF: C₁₄H₁₅FN₄OS
• MW: 306.358504533768
• CID: 5485917
• Update Time: 2025-10-28

1-{3-(4-fluorophenyl)sulfanylpropyl}-3-(pyrimidin-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-fluorophenyl)sulfanylpropyl]-3-pyrimidin-2-ylurea
• 1-{3-(4-fluorophenyl)sulfanylpropyl}-3-(pyrimidin-2-yl)urea

• Inchi： 1S/C14H15FN4OS/c15-11-3-5-12(6-4-11)21-10-2-9-18-14(20)19-13-16-7-1-8-17-13/h1,3-8H,2,9-10H2,(H2,16,17,18,19,20)
• InChI Key： QINZBQOMUMKJAW-UHFFFAOYSA-N
• SMILES： N(CCCSC1=CC=C(F)C=C1)C(NC1=NC=CC=N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-{3-(4-fluorophenyl)sulfanylpropyl}-3-(pyrimidin-2-yl)urea

Introduction to 1-{3-(4-fluorophenyl)sulfanylpropyl}-3-(pyrimidin-2-yl)urea (CAS No. 899740-67-1)

1-{3-(4-fluorophenyl)sulfanylpropyl}-3-(pyrimidin-2-yl)urea, identified by its CAS number 899740-67-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of a 4-fluorophenylsulfanyl group and a pyrimidin-2-yl moiety contributes to its distinct chemical properties, making it a valuable candidate for further investigation.

The compound's structure incorporates several key functional groups that are known to play crucial roles in biological interactions. The 4-fluorophenylsulfanyl group is particularly noteworthy, as fluorine substitution can significantly influence the metabolic stability and binding affinity of a molecule. This feature has been extensively studied in the development of pharmaceutical agents, where fluorine atoms are often incorporated to enhance drug efficacy and reduce off-target effects.

In recent years, there has been a growing interest in the exploration of urea-based compounds as pharmacological agents. The urea moiety in 1-{3-(4-fluorophenyl)sulfanylpropyl}-3-(pyrimidin-2-yl)urea provides a versatile platform for designing molecules with potential therapeutic activity. Urea derivatives are known for their ability to form hydrogen bonds, which is essential for the interaction with biological targets such as enzymes and receptors.

The combination of the pyrimidin-2-yl group with the urea scaffold suggests that this compound may exhibit properties suitable for use as an inhibitor or modulator of biological pathways. Pyrimidine derivatives are widely recognized for their role in various biological processes, including DNA replication and transcription. Therefore, compounds containing the pyrimidin-2-yl moiety are often explored for their potential as therapeutic agents.

Recent research has highlighted the importance of structure-activity relationships (SAR) in the development of novel drugs. The specific arrangement of atoms in 1-{3-(4-fluorophenyl)sulfanylpropyl}-3-(pyrimidin-2-yl)urea may contribute to its unique pharmacological profile. By studying the interactions between this compound and biological targets, researchers can gain insights into how structural modifications can be made to improve its efficacy and selectivity.

The synthesis of 1-{3-(4-fluorophenyl)sulfanylpropyl}-3-(pyrimidin-2-yl)urea involves several sophisticated chemical steps that require careful optimization. The introduction of the 4-fluorophenylsulfanyl group and the pyrimidin-2-yl moiety necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may be employed to achieve these objectives.

In addition to its potential therapeutic applications, 1-{3-(4-fluorophenyl)sulfanylpropyl}-3-(pyrimidin-2-yl)urea may also serve as a valuable tool in chemical biology research. By studying its interactions with various biological targets, researchers can gain a deeper understanding of cellular processes and develop new strategies for treating diseases. The compound's unique structure makes it an attractive candidate for use in high-throughput screening assays, where it can be rapidly tested against large libraries of biological targets.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. 1-{3-(4-fluorophenyl)sulfanylpropyl}-3-(pyrimidin-2-yl)urea represents an early stage in this process, but its promising characteristics make it a compound worth further investigation. As research continues, additional insights into its pharmacological properties and potential applications will likely emerge.

The use of computational methods plays a crucial role in modern drug discovery. Molecular modeling techniques can be employed to predict how 1-{3-(4-fluorophenyl)sulfanylpropyl}-3-(pyrimidin-2-yl)urea interacts with biological targets at the molecular level. These predictions can guide experimental efforts and help researchers design more effective molecules with improved pharmacological properties.

In conclusion, 1-{3-(4-fluorophenyl)sulfanylpropyl}-3-(pyrimidin-2-yl)urea (CAS No. 899740-67-1) is a compound with significant potential in pharmaceutical chemistry. Its unique structural features, including the presence of the 4-fluorophenylsulfanyl group and the pyrimidin-2-yl moiety, make it an attractive candidate for further investigation. As research continues, this compound may contribute to the development of new therapeutic agents that address unmet medical needs.